2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid (CMPA) is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. CMPA is a derivative of sulfonamide and belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). The compound has shown promising results in various preclinical studies, making it a subject of interest for further investigation.
Mechanism of Action
2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid exerts its therapeutic effects by inhibiting the activity of COX-2 enzyme, which is responsible for the production of prostaglandins, a group of lipid compounds involved in inflammation and pain. By inhibiting COX-2 enzyme, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid reduces inflammation and pain associated with various diseases. In addition, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has been shown to have a high affinity for COX-2 enzyme, making it a potent inhibitor of prostaglandin synthesis. The compound has also been shown to reduce the levels of proinflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the pathogenesis of various diseases. In addition, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has been shown to improve cognitive function and reduce neuroinflammation by reducing the levels of proinflammatory cytokines in the brain.
Advantages and Limitations for Lab Experiments
2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has several advantages as a therapeutic agent, including its high potency, selectivity, and low toxicity. The compound has shown to be effective in various preclinical studies, making it a promising candidate for further investigation. However, the limitations of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid include its poor solubility and bioavailability, which may limit its efficacy in vivo.
Future Directions
The potential therapeutic applications of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid are vast, and there are several future directions for research. One direction is to investigate the efficacy of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid in combination with other drugs for the treatment of cancer and inflammation. Another direction is to investigate the pharmacokinetics and pharmacodynamics of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid to improve its bioavailability and efficacy. Furthermore, there is a need to investigate the safety and toxicity of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid in vivo to ensure its clinical viability. Overall, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has shown promising results in preclinical studies, and further research is needed to fully explore its therapeutic potential.
Synthesis Methods
The synthesis of 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid involves the reaction of 3-pyridinesulfonyl chloride with cyclopropylmethylamine followed by the reaction with chloroacetic acid. The final product is obtained after purification and isolation.
Scientific Research Applications
2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid is being investigated for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has shown to reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme. In neurological disorders research, 2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid has shown to improve cognitive function and reduce neuroinflammation.
properties
IUPAC Name |
2-[cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O4S/c14-11(15)8-13(7-9-3-4-9)18(16,17)10-2-1-5-12-6-10/h1-2,5-6,9H,3-4,7-8H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFKNROCYTUISPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN(CC(=O)O)S(=O)(=O)C2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[Cyclopropylmethyl(pyridin-3-ylsulfonyl)amino]acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.